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Cat. No.: S1556315

CAS No.: 19888-34-7

Compound Focus: (1R,3E,7E,11S)-1,5,5,8-tetramethyl-12-oxabicyclo[9.1.0]dodeca-3,7-

Get
Quote

Chemical Profile and Identification

The following table summarizes the key identifying information and physical properties for Humulene Oxide

II.
Property Description
CAS Number 19888-34-7 [1] [2] [3]
IUPAC Name (1R,3E,7E,11R)-1,5,5,8-tetramethyl-12-oxabicyclo[9.1.0]dodeca-3,7-diene [2] [4]

Molecular Formula

Molecular Weight

Appearance

Melting Point

C1sH240 [1] [2] [3]

220.35 g/mol [2] [3] [4]

Solid/Powder [1] [2] [5]

168 - 169.5 °C [2]

Hazards and Safety Protocol
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Hazard Identification

Humulene Oxide II is classified according to GHS standards as follows [1]:

e H302: Harmful if swallowed.
e HA410: Very toxic to aquatic life with long-lasting effects.

Safety and First Aid Measures

¢ Personal Protective Equipment (PPE): Wear safety goggles, protective gloves, and impervious
clothing. Use suitable respiratory protection, especially if handling powder to avoid inhalation [1].
e Engineering Controls: Work in a well-ventilated area, preferably with appropriate exhaust ventilation
[1].
e First Aid:
o Eye contact: Flush immediately with large amounts of water for several minutes. Remove
contact lenses if present. Call a physician [1].
o Skin contact: Rinse skin thoroughly with water. Remove contaminated clothing and seek
medical attention [1].
o Inhalation: Move to fresh air. If breathing is difficult, administer oxygen or give cardiopulmonary
resuscitation (CPR). Avoid mouth-to-mouth resuscitation [1].
o Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison
center immediately [1].

Storage and Handling Protocols

Storage Conditions

Adherence to these storage conditions is critical for maintaining the compound's stability [1] [5]:

e Temperature: Store at -20°C when in powder form. For solutions, store at -80°C [1] [5].

e Container: Keep the container tightly sealed in a cool, well-ventilated area [1].

e Environment: Protect from direct sunlight, moisture, and ignition sources. It is recommended to store
the product in a desiccator at -20°C to prevent moisture absorption [1] [5].

Handling and Reconstitution
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e Thawing Protocol: When removing vials from -20°C or -80°C storage, allow them to stand at room
temperature for at least an hour before opening. This prevents condensation from forming and
introducing moisture into the sample [5].

¢ Solubility: The compound is soluble in various organic solvents, including Chloroform,
Dichloromethane, Ethyl Acetate, DMSO, and Acetone [2] [5].

e Preparation of Stock Solutions: For best results, prepare stock solutions on the day of use. If
necessary, stock solutions can be stored below -20°C for several months in a tightly sealed container

[5].

¢ Dilution Calculator: Use the equation C1V1 = C2V2 to calculate dilutions for your experiments, where
C1/V1 are the concentration/volume of the stock solution and C2/V2 are the concentration/volume of
the final solution [5].

Experimental Application Notes

Biological Activity Context

Humulene Oxide II is a natural product found in plants like Zingiber striolatum. Research use primarily
focuses on its cytotoxicity against specific human tumor cell lines, including A549 (lung carcinoma), PC-3
(prostate cancer), and K562 (chronic myeloid leukemia) [3] [5]. It has also been studied for its antimalarial

activities [5].

Experimental Workflow: Cytotoxicity Assessment

The diagram below outlines a general workflow for evaluating the cytotoxic effects of Humulene Oxide II,

based on common cell-based assay practices.
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Stability and Degradation Management

Terpene compounds like Humulene Oxide II are susceptible to degradation from light, oxygen, and
temperature. The following diagram illustrates a risk management approach to preserving stability during

experiments [6].

© 2026 Smolecule. All rights reserved. 47 Tech Support


https://www.smolecule.com/products/s1556315?utm_src=pdf-body-img
https://terpenebeltfarms.com/blogs/how-to-preserve-terpenes/
https://www.smolecule.com/products/s1556315?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

Primary Degradation Risks

Light Exposure Oxygen Exposure
(Photodegradation) (Oxidation)

:

Heat & Temp Fluctuations
(Thermal Decomposition)

\

Seal Vials Tightly

Use Amber or Opaque Contalners) [Consider Nitrogen Flushing

Maintain Strict Cold Chain
(-20°C powder, -80°C solution)

Preservation Control Measures

Click to download full resolution via product page

Summary of Critical Protocols

The table below provides a quick-reference summary of the core handling and storage guidelines.

Aspect Key Parameter Protocol Details

Storage Long-term (Powder) -20°C, tightly sealed, desiccated [1] [5]

Storage Long-term (Solution) -80°C, tightly sealed [1]

Storage Working Solution Store below -20°C; use quickly or prepare fresh [5]

Handling Thawing Equilibrate to RT in closed vial before opening (~1 hour) [5]
Handling Personal Safety Use gloves, goggles, and lab coat; avoid inhalation/ingestion [1]
Stability Light Sensitivity Store in dark; use amber or opaque vials [6]

Stability Oxygen Sensitivity Minimize headspace; seal containers tightly [6]
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Conclusion

Humulene Oxide II is a compound with promising research applications, particularly in oncology. Its
successful investigation depends on strict adherence to the outlined safety, storage, and handling protocols.
By mitigating risks associated with its toxicity and chemical instability, researchers can ensure the integrity

of their samples and the reliability of their experimental data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Humulene epoxide 11/19888-34-7|MSDS [dcchemicals.com]
2.19888-34-7 | CAS DataBase [chemicalbook.com]

3. Humulene oxide Il | Natural Compound [medchemexpress.com]

4. Buy Humulene epoxide 1l | 19888-34-7 [smolecule.com]

5. epoxide Humulene | CAS... | Manufacturer BioCrick Il [biocrick.com]

6. Storage & Handling Guide for Cannabis Products [terpenebeltfarms.com]

To cite this document: Smolecule. [handling and storage guidelines for humulene oxide Il]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1556315#handling-and-

storage-guidelines-for-humulene-oxide-ii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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